Cas no 1955499-19-0 (rac-(1R,2S)-2-(propan-2-yl)cyclopropylmethanamine hydrochloride, trans)
rac-(1R,2S)-2-(propan-2-yl)cyclopropylmethanamine hydrochloride, trans Chemical and Physical Properties
Names and Identifiers
-
- ((1R,2S)-2-Isopropylcyclopropyl)methanamine hydrochloride
- rac-[(1R,2S)-2-(propan-2-yl)cyclopropyl]methanamine hydrochloride, trans
- [(1R,2S)-2-propan-2-ylcyclopropyl]methanamine;hydrochloride
- starbld0006151
- Z2235814456
- [(1R,2S)-2-(propan-2-yl)cyclopropyl]methanamine hydrochloride
- rac-[(1R,2S)-2-(propan-2-yl)cyclopropyl]methanamine hydrochloride
- rac-(1R,2S)-2-(propan-2-yl)cyclopropylmethanamine hydrochloride, trans
-
- MDL: MFCD29034426
- Inchi: 1S/C7H15N.ClH/c1-5(2)7-3-6(7)4-8;/h5-7H,3-4,8H2,1-2H3;1H/t6-,7-;/m0./s1
- InChI Key: UGFGIDOVZZFURA-LEUCUCNGSA-N
- SMILES: Cl.NC[C@@H]1C[C@H]1C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 78.5
- Topological Polar Surface Area: 26
rac-(1R,2S)-2-(propan-2-yl)cyclopropylmethanamine hydrochloride, trans Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-246942-0.05g |
rac-[(1R,2S)-2-(propan-2-yl)cyclopropyl]methanamine hydrochloride |
1955499-19-0 | 95% | 0.05g |
$238.0 | 2024-06-19 | |
| Enamine | EN300-246942-0.1g |
rac-[(1R,2S)-2-(propan-2-yl)cyclopropyl]methanamine hydrochloride |
1955499-19-0 | 95% | 0.1g |
$355.0 | 2024-06-19 | |
| Enamine | EN300-246942-0.25g |
rac-[(1R,2S)-2-(propan-2-yl)cyclopropyl]methanamine hydrochloride |
1955499-19-0 | 95% | 0.25g |
$509.0 | 2024-06-19 | |
| Enamine | EN300-246942-0.5g |
rac-[(1R,2S)-2-(propan-2-yl)cyclopropyl]methanamine hydrochloride |
1955499-19-0 | 95% | 0.5g |
$803.0 | 2024-06-19 | |
| Enamine | EN300-246942-1.0g |
rac-[(1R,2S)-2-(propan-2-yl)cyclopropyl]methanamine hydrochloride |
1955499-19-0 | 95% | 1.0g |
$1029.0 | 2024-06-19 | |
| Enamine | EN300-246942-2.5g |
rac-[(1R,2S)-2-(propan-2-yl)cyclopropyl]methanamine hydrochloride |
1955499-19-0 | 95% | 2.5g |
$2014.0 | 2024-06-19 | |
| Enamine | EN300-246942-5.0g |
rac-[(1R,2S)-2-(propan-2-yl)cyclopropyl]methanamine hydrochloride |
1955499-19-0 | 95% | 5.0g |
$2981.0 | 2024-06-19 | |
| Enamine | EN300-246942-10.0g |
rac-[(1R,2S)-2-(propan-2-yl)cyclopropyl]methanamine hydrochloride |
1955499-19-0 | 95% | 10.0g |
$4421.0 | 2024-06-19 | |
| Enamine | EN300-246942-1g |
rac-[(1R,2S)-2-(propan-2-yl)cyclopropyl]methanamine hydrochloride, trans |
1955499-19-0 | 95% | 1g |
$1029.0 | 2023-09-15 | |
| Enamine | EN300-246942-5g |
rac-[(1R,2S)-2-(propan-2-yl)cyclopropyl]methanamine hydrochloride, trans |
1955499-19-0 | 95% | 5g |
$2981.0 | 2023-09-15 |
rac-(1R,2S)-2-(propan-2-yl)cyclopropylmethanamine hydrochloride, trans Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on rac-(1R,2S)-2-(propan-2-yl)cyclopropylmethanamine hydrochloride, trans
Comprehensive Overview of rac-(1R,2S)-2-(propan-2-yl)cyclopropylmethanamine hydrochloride (CAS No. 1955499-19-0)
The compound rac-(1R,2S)-2-(propan-2-yl)cyclopropylmethanamine hydrochloride (CAS No. 1955499-19-0) is a stereoisomeric derivative of cyclopropylmethanamine, featuring a unique trans-configured cyclopropyl ring system. This chiral amine hydrochloride salt has garnered significant attention in pharmaceutical and agrochemical research due to its structural complexity and potential bioactivity. The rac-(1R,2S) designation indicates a racemic mixture of enantiomers, while the propan-2-yl (isopropyl) substituent enhances steric and electronic properties, influencing its interaction with biological targets.
In recent years, the demand for cyclopropyl-containing compounds has surged, driven by their prevalence in drug discovery. Researchers frequently search for "trans-cyclopropylamine derivatives" or "chiral amine synthesis" to explore applications in kinase inhibitors or neurotransmitter modulators. The hydrochloride salt form (hydrochloride) of this compound improves solubility, a critical factor for bioavailability—a hot topic in preclinical drug development. Its CAS number (1955499-19-0) serves as a key identifier in regulatory and patent documentation, often queried in databases like SciFinder or Reaxys.
Synthetic routes to rac-(1R,2S)-2-(propan-2-yl)cyclopropylmethanamine typically involve cyclopropanation of allylic precursors, followed by resolution or asymmetric synthesis to control stereochemistry. The trans configuration is particularly challenging to achieve, making this compound a benchmark for stereoselective synthesis methodologies. Analytical techniques such as chiral HPLC and X-ray crystallography are essential for confirming its enantiomeric purity, a frequent concern in QA/QC workflows.
From an industrial perspective, scalability of cyclopropylamine derivatives is a recurring theme in process chemistry forums. Environmental sustainability—addressed via catalytic methods or solvent optimization—aligns with the "green chemistry" trend. Meanwhile, computational studies leveraging AI-driven molecular modeling (e.g., DFT calculations) predict this compound's conformational stability, a subtopic dominating scholarly searches on platforms like PubMed.
Regulatory compliance for rac-(1R,2S)-2-(propan-2-yl)cyclopropylmethanamine hydrochloride hinges on proper handling under GMP/GLP guidelines, though it remains non-classified as hazardous. Its potential as a pharmacophore in CNS-targeting agents is under investigation, reflecting broader interest in blood-brain barrier permeability—a frequently searched term in neuropharmacology circles.
In summary, CAS No. 1955499-19-0 represents a versatile scaffold bridging academic inquiry and industrial innovation. Its nomenclature (rac-(1R,2S)-2-(propan-2-yl)cyclopropylmethanamine hydrochloride) encapsulates stereochemical precision, while its physicochemical properties invite exploration across multiple disciplines, from medicinal chemistry to material science.
1955499-19-0 (rac-(1R,2S)-2-(propan-2-yl)cyclopropylmethanamine hydrochloride, trans) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)